Dynorphin B (1-13)

• Molecular Formula: C74H115N21O17
• Molecular Weight: 1570.8 g/mol
• InChI: InChI=1S/C74H115N21O17/c1-40(2)34-53(91-68(107)54(36-44-18-10-8-11-19-44)86-58(100)39-84-57(99)38-85-62(101)48(76)35-46-25-27-47(97)28-26-46)67(106)89-51(24-17-33-83-74(80)81)63(102)87-50(23-16-32-82-73(78)79)64(103)90-52(29-30-56(77)98)65(104)92-55(37-45-20-12-9-13-21-45)69(108)88-49(22-14-15-31-75)66(105)93-59(41(3)4)70(109)94-60(42(5)6)71(110)95-61(43(7)96)72(111)112/h8-13,18-21,25-28,40-43,48-55,59-61,96-97H,14-17,22-24,29-39,75-76H2,1-7H3,(H2,77,98)(H,84,99)(H,85,101)(H,86,100)(H,87,102)(H,88,108)(H,89,106)(H,90,103)(H,91,107)(H,92,104)(H,93,105)(H,94,109)(H,95,110)(H,111,112)(H4,78,79,82)(H4,80,81,83)/t43-,48-,49-,50-,51-,52-,53-,54-,55-,59-,60-,61-/m0/s1
• InChIKey: AGTSSZRZBSNTGQ-CALFBKFISA-N

Dynorphin B (1-13) κ-Opioid Agonist

Dynorphin B (1-13) (Dyn B; rimorphin) is a 13‑amino acid endogenous opioid peptide (sequence YGGFLRRQFKVVT) cleaved from the prodynorphin precursor [1]. It acts as a full agonist at the κ‑opioid receptor (KOR) with sub‑nanomolar binding affinity in recombinant systems, and also binds μ‑ (MOR) and δ‑opioid receptors (DOR) with lower affinity [2]. Unlike small‑molecule KOR agonists, Dyn B is one of several structurally related prodynorphin‑derived peptides—including Dynorphin A (1-17), α‑neoendorphin, and Big Dynorphin—that share high KOR affinity yet produce divergent cellular and pharmacological outcomes, making peptide‑level selection critical for experimental design and procurement decisions [3].

KOR subtype-selective pharmacology – Reported κ1b-preferring binding profile; applicable for κ1b vs κ1a discrimination studies.

KOR trafficking & resensitization – Recycling-competent agonist; supports post-endocytic sorting and receptor recovery models.

Biased signaling profiling – Distinct β-arrestin-1 recruitment profile across KOR/DOR; provides an endogenous benchmark for ligand bias screens.

• [1] Chavkin C. Dynorphin – still an extraordinarily potent opioid peptide. Mol Pharmacol. 2013;83(4):729-736. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Dynorphin B ligand activity data. GtoPdb Ligand ID 1622. View Source
• [3] Chen Y, Chen C, Liu-Chen LY. Dynorphin peptides differentially regulate the human κ opioid receptor. Life Sci. 2007;80(15):1439-1448. View Source

Dynorphin B (1-13) Irreplaceability

Despite originating from the same precursor and binding KOR with comparable high affinity, the prodynorphin peptides diverge sharply in their ability to regulate KOR trafficking, intracellular compartmentalization, and signaling duration [1]. Dynorphin A (1-17), Dynorphin B (1-13), and α-neoendorphin differ in receptor down‑regulation capacity (~65% vs ~65% vs ~10%), internalization maxima (~55% vs ~55% vs ~40%), post‑endocytic sorting (degradation vs recycling), and κ‑subtype preference (κ1a/κ1b non‑selective vs κ1b‑selective), meaning that substituting one peptide for another can fundamentally alter the cellular response being measured—even when acute G‑protein activation appears equivalent [2][3]. These ligand‑specific properties directly affect experimental reproducibility and the translatability of pharmacological findings.

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Subtype selectivity mismatch – Dyn B is κ1b-selective; Dyn A binds both κ1a/κ1b non-selectively. Substituting may shift subtype pharmacology interpretation.

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Trafficking fate divergence – Dyn B drives KOR recycling, Dyn A drives degradation. Endosomal signaling and receptor recovery outcomes may differ significantly.

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Down-regulation capacity gap – α-neoendorphin induces only ~10% down-regulation vs ~65% for Dyn B. Tolerance model readouts may not replicate with substitutes.

• [1] Kunselman JM, Gupta A, Gomes I, Devi LA, Puthenveedu MA. Compartment-specific opioid receptor signaling is selectively modulated by different dynorphin peptides. eLife. 2021;10:e64399. View Source
• [2] Chen Y, Chen C, Liu-Chen LY. Dynorphin peptides differentially regulate the human κ opioid receptor. Life Sci. 2007;80(15):1439-1448. View Source
• [3] Clark JA, Liu L, Price M, Hersh B, Edelson M, Pasternak GW. Kappa opiate receptor multiplicity: evidence for two U50,488-sensitive kappa 1 subtypes and a novel kappa 3 subtype. J Pharmacol Exp Ther. 1989;251(2):461-468. View Source

Dynorphin B (1-13) vs In-Class Analogs

KOR Subtype Selectivity: κ1b vs κ1a

In competition binding assays using [³H]ethylketocyclazocine in guinea pig cerebellum membranes, Dynorphin B binding yielded a Hill coefficient of 0.46 ± 0.03 (n=5) and was best fit by a two‑site model, labeling the κ1b site with >50‑fold higher potency than the κ1a site. In contrast, Dynorphin A displayed a Hill coefficient of 0.83 ± 0.20 (n=4) and bound both κ1a and κ1b subtypes with high affinity (Ki = 0.27 ± 0.05 nM for the κ1 site), demonstrating no subtype discrimination [1]. This subtype‑selective binding pattern for Dyn B was independently confirmed using [³H]U69,593, where Dyn B competition curves again yielded a Hill coefficient of 0.45 ± 0.04 (n=3) [1].

KOR Subtype Selectivity

Head-to-head

Dyn B: >50-fold κ1b over κ1aDyn A: non‑selective, binds both subtypes

Supports κ1b-specific screening assay design

[³H]EKC competition, guinea pig cerebellum membranes

Evidence Dimension	KOR subtype binding preference (κ1b vs κ1a)
Target Compound Data	Hill coefficient 0.46 ± 0.03; >50‑fold κ1b‑over‑κ1a selectivity; two‑site competition curve
Comparator Or Baseline	Dynorphin A: Hill coefficient 0.83 ± 0.20; high affinity for both κ1a and κ1b (Ki κ1 = 0.27 ± 0.05 nM); single‑site competition
Quantified Difference	Dyn B exhibits >50‑fold κ1b/κ1a selectivity vs Dyn A's non‑selective binding to both κ1 subtypes
Conditions	[³H]ethylketocyclazocine and [³H]U69,593 competition binding; guinea pig cerebellum membranes

Why This Matters

Researchers studying κ1b‑specific pharmacological effects or screening subtype‑biased ligands require Dyn B as a κ1b‑selective reference agonist, since Dyn A cannot distinguish between κ1 subtypes.

• [1] Clark JA, Liu L, Price M, Hersh B, Edelson M, Pasternak GW. Kappa opiate receptor multiplicity: evidence for two U50,488-sensitive kappa 1 subtypes and a novel kappa 3 subtype. J Pharmacol Exp Ther. 1989;251(2):461-468. View Source

KOR Recycling vs Degradation Trafficking

In PC12 neuroendocrine cells and rat striatal neurons expressing KOR, both Dynorphin B (1-13) and Dynorphin A (1-17) bound and activated KOR to comparable extents. However, high‑resolution live‑cell imaging and compartment‑specific signaling assays revealed that KOR activated by Dyn B was sorted predominantly into Rab5‑ and Rab11‑positive recycling compartments and returned to the plasma membrane without generating endosomal G‑protein signals. In contrast, KOR activated by Dyn A was trafficked to late endosomes and lysosomes for degradation, and produced sustained G‑protein signaling from these intracellular compartments [1]. This differential sorting was confirmed using pH‑sensitive fluorophore‑tagged KOR (SpH‑KOR) and compartment‑specific BRET biosensors [1].

KOR Trafficking Fate

Head-to-head

Dyn B: recycling (Rab5/Rab11), no endosomal signalingDyn A: degradation, sustained endosomal G‑protein signal

Recycling-competent agonist for resensitization studies

Live-cell SpH‑KOR imaging, PC12 cells/rat neurons

Evidence Dimension	Post-endocytic KOR trafficking fate and compartment-specific signaling
Target Compound Data	KOR recycled via Rab5/Rab11 compartments; no detectable endosomal G‑protein signaling; receptor returns to cell surface
Comparator Or Baseline	Dynorphin A (1-17): KOR trafficked to late endosomes/lysosomes for degradation; sustained endosomal G‑protein signaling from intracellular compartments
Quantified Difference	Qualitatively distinct trafficking fates (recycling vs degradation) despite equivalent acute G‑protein activation; sustained endosomal signaling present only with Dyn A
Conditions	PC12 SpH‑KOR cells and rat striatal neurons; TIRF microscopy, confocal imaging, compartment‑specific BRET biosensors

Why This Matters

For studies of KOR resensitization, receptor homeostasis, or compartment‑biased signaling, the choice between Dyn B and Dyn A determines whether the experimental readout reflects a recycling‑competent or degradation‑prone KOR population.

• [1] Kunselman JM, Gupta A, Gomes I, Devi LA, Puthenveedu MA. Compartment-specific opioid receptor signaling is selectively modulated by different dynorphin peptides. eLife. 2021;10:e64399. View Source

KOR Down-Regulation Capacity

In CHO cells stably expressing FLAG‑tagged human KOR (FLAG‑hKOR), a 4‑hour treatment with each peptide at ~600‑fold its [³⁵S]GTPγS EC₅₀ concentration produced strikingly different degrees of mature (55 kDa) receptor down‑regulation as measured by quantitative immunoblotting. Dynorphin B (0.5 μM) and Dynorphin A (0.2 μM) each reduced receptor protein levels by approximately 65%, whereas α‑neoendorphin (0.7 μM) caused only ~10% down‑regulation [1]. Similarly, maximal receptor internalization measured by fluorescence flow cytometry reached ~55% for both Dyn A and Dyn B, but plateaued at ~40% for α‑neoendorphin, with half‑maximal internalization concentrations of 0.2 μM, 0.5 μM, and 7 μM respectively [1].

KOR Down‑Regulation

Head-to-head

Dyn B ~65% receptor loss (4 h)α‑Neoendorphin ~10%; Dyn A ~65%

Relevant for sustained exposure/tolerance models

CHO‑FLAG‑hKOR, immunoblotting, 600× EC₅₀

Evidence Dimension	Sustained (4 h) KOR down‑regulation and 30‑min internalization
Target Compound Data	Dyn B (0.5 μM): ~65% down‑regulation at 4 h; ~55% maximal internalization at 30 min; concentration for maximal internalization = 0.5 μM
Comparator Or Baseline	α‑Neoendorphin (0.7 μM): ~10% down‑regulation at 4 h; ~40% maximal internalization; concentration for maximal internalization = 7 μM. Dyn A (0.2 μM): ~65% down‑regulation; ~55% internalization.
Quantified Difference	Dyn B induces ~6.5‑fold greater KOR down‑regulation than α‑neoendorphin; internalization efficiency is ~1.4‑fold higher and occurs at 14‑fold lower concentration
Conditions	CHO‑FLAG‑hKOR cells; peptide concentrations ~600× EC₅₀; 4 h treatment for down‑regulation (immunoblotting); 30 min treatment for internalization (flow cytometry)

Why This Matters

When experimental protocols require sustained KOR activation followed by receptor loss (e.g., tolerance models), Dyn B recapitulates the robust down‑regulation observed with Dyn A, whereas α‑neoendorphin is functionally inadequate as a substitute despite being a full KOR agonist.

• [1] Chen Y, Chen C, Liu-Chen LY. Dynorphin peptides differentially regulate the human κ opioid receptor. Life Sci. 2007;80(15):1439-1448. View Source

KOR Binding Affinity & Potency

In head‑to‑head competition binding and [³⁵S]GTPγS functional assays using membranes from CHO‑FLAG‑hKOR cells, Dynorphin B (1-13) exhibited a Ki of 0.11 ± 0.03 nM in TE buffer and an EC₅₀ of 0.85 ± 0.10 nM for G‑protein activation, with an Emax of 91.7 ± 7.9% relative to the full agonist U50,488H [1]. By comparison, Dynorphin A (1-17) had a Ki of 0.05 ± 0.02 nM and an EC₅₀ of 0.26 ± 0.04 nM (Emax 90.6 ± 6.0%), while α‑neoendorphin showed a Ki of 0.16 ± 0.06 nM and EC₅₀ of 1.17 ± 0.21 nM (Emax 86.5 ± 8.5%) [1]. The Ki/EC₅₀ ratios (1.50–1.91) indicated comparable receptor reserve across all three peptides, and calculated intrinsic efficacy values (1.13–1.27) confirmed they are equally efficacious full agonists [1].

hKOR Binding & Potency

Head-to-head

Ki 0.11 nM, EC₅₀ 0.85 nMDyn A: Ki 0.05 nM, EC₅₀ 0.26 nM; α‑Neo: 0.16/1.17 nM

3‑fold potency difference vs Dyn A informs concentration matching

[³H]diprenorphine binding, GTPγS assay, CHO membranes

Evidence Dimension	hKOR binding affinity (Ki) and G‑protein activation potency (EC₅₀)
Target Compound Data	Dyn B: Ki = 0.11 ± 0.03 nM (TE buffer); Ki = 1.51 ± 0.15 nM (GTPγS buffer); EC₅₀ = 0.85 ± 0.10 nM; Emax = 91.7%
Comparator Or Baseline	Dyn A: Ki = 0.05 ± 0.02 nM (TE); Ki = 0.39 ± 0.04 nM (GTPγS); EC₅₀ = 0.26 ± 0.04 nM; Emax = 90.6%. α‑Neo: Ki = 0.16 ± 0.06 nM (TE); Ki = 2.23 ± 0.33 nM (GTPγS); EC₅₀ = 1.17 ± 0.21 nM; Emax = 86.5%.
Quantified Difference	Dyn B has 2.2‑fold lower binding affinity and 3.3‑fold lower functional potency than Dyn A, but 1.5‑fold higher affinity and 1.4‑fold higher potency than α‑neoendorphin
Conditions	CHO‑FLAG‑hKOR cell membranes; [³H]diprenorphine competition binding; [³⁵S]GTPγS binding assay; TE buffer and GTPγS buffer conditions

Why This Matters

Procurement decisions for KOR agonist studies must account for the 3‑fold potency difference between Dyn A and Dyn B, as equivalent receptor occupancy requires different peptide concentrations; this directly impacts experimental design, especially in protocols requiring matched initial receptor activation.

• [1] Chen Y, Chen C, Liu-Chen LY. Dynorphin peptides differentially regulate the human κ opioid receptor. Life Sci. 2007;80(15):1439-1448. View Source

β-Arrestin-1 Recruitment Profile

In a systematic β‑arrestin‑1 recruitment screen across all four opioid receptors using the PRESTO‑Tango assay, Dynorphin B (1‑13) activated KOR‑mediated β‑arrestin‑1 recruitment with an EC₅₀ of 10.9 nM (95% CI: 6.3–17.2 nM) and reached 99% of the maximal system response [1]. Dynorphin A (1‑13), the 13‑residue fragment of Dyn A, was ~4.4‑fold more potent at KOR (EC₅₀ 2.5 nM; 95% CI: 1.5–3.7 nM) but achieved a lower maximal efficacy of 93% [1]. At DOR, the pattern inverted: Dyn B was ~2‑fold more potent (EC₅₀ 158 nM, Max 90%) than Dyn A (1‑13) (EC₅₀ 319 nM, Max 81%) [1]. At MOR, both peptides showed weak partial agonism (~2000 nM, 53–67% Max) [1].

β‑Arrestin‑1 Recruitment

Head-to-head

KOR EC₅₀ 10.9 nM, Max 99%Dyn A (1‑13): 2.5 nM, Max 93%; DOR inverted

Distinct arrestin profile for ligand bias calibration

PRESTO‑Tango assay, human KOR/DOR/MOR

Evidence Dimension	β‑arrestin‑1 recruitment EC₅₀ and maximal efficacy at KOR, DOR, and MOR
Target Compound Data	Dyn B: KOR EC₅₀ = 10.9 nM, Max = 99%; DOR EC₅₀ = 158 nM, Max = 90%; MOR EC₅₀ ≈ 2000 nM, Max = 53%
Comparator Or Baseline	Dyn A (1‑13): KOR EC₅₀ = 2.5 nM, Max = 93%; DOR EC₅₀ = 319 nM, Max = 81%; MOR EC₅₀ ≈ 2000 nM, Max = 67%
Quantified Difference	At KOR: Dyn A (1‑13) is 4.4‑fold more potent, but Dyn B achieves 6 percentage‑points higher maximal β‑arrestin‑1 recruitment. At DOR: Dyn B is 2.0‑fold more potent and 9 percentage‑points higher in efficacy.
Conditions	PRESTO‑Tango β‑arrestin‑1 recruitment assay; human KOR, DOR, MOR; data from Nature Communications 2020, Table 1

Why This Matters

In biased signaling screens where the arrestin pathway is the primary readout, Dyn B and Dyn A (1-13) produce quantitatively different potency and efficacy profiles at KOR vs DOR; selecting the appropriate peptide ligand is essential to avoid misinterpreting ligand bias or pathway preference.

• [1] Gomes I, Sierra S, Lueptow LM, Gupta A, Gouty S, Margolis EB, Cox BM, Devi LA. Biased signaling by endogenous opioid peptides. Nature Communications. 2020;11:Article 3323, Table 1. View Source

Dynorphin B (1-13) Application Scenarios

κ1b-Selective KOR Pharmacology & Screening

Because Dyn B exhibits >50‑fold binding selectivity for the κ1b subtype over κ1a—while Dyn A is non‑selective between these subtypes—Dyn B (1-13) is the preferred endogenous reference agonist for radioligand competition assays designed to identify or characterize κ1b‑selective small molecules. In screening cascades where κ1b bias is a desired or exclusionary criterion, using Dyn B as the cognate endogenous ligand ensures that the assay readout reflects the physiologically relevant κ1b‑preferring dynorphin system [1].

KOR Trafficking & Resensitization Models

The unique property of Dyn B to drive KOR into Rab5/Rab11‑positive recycling compartments without endosomal signaling, in contrast to Dyn A's degradation‑directed trafficking, makes Dyn B (1-13) an indispensable tool for studies of KOR resensitization kinetics, plasma membrane receptor recovery after agonist washout, and the molecular determinants of post‑endocytic sorting. Live‑cell imaging protocols using pH‑sensitive KOR reporters (SpH‑KOR) specifically benefit from the reversible, recycling‑competent trafficking induced by Dyn B [2].

KOR Tolerance & Receptor Down-Regulation

Both Dyn B and Dyn A induce ~65% KOR protein down‑regulation after 4‑hour exposure at saturating concentrations, in contrast to α‑neoendorphin's minimal ~10% effect. For cell‑based models of opioid tolerance that rely on ligand‑induced receptor loss as a mechanistic endpoint, Dyn B (1-13) is functionally equivalent to Dyn A while providing an alternative peptide scaffold that can be used to control for Dyn A‑specific off‑target effects (e.g., NMDA receptor interactions) [3].

β-Arrestin-1 Biased Signaling Profiling

In β‑arrestin‑1 recruitment assays (e.g., PRESTO‑Tango), Dyn B produces a near‑complete maximal response at KOR (99% efficacy) but with ~4‑fold lower potency than Dyn A (1‑13), while at DOR it is more potent and more efficacious than Dyn A (1‑13). This receptor‑dependent potency inversion makes Dyn B (1-13) a critical comparator ligand when profiling novel KOR or DOR agonists for signaling bias, as it establishes a distinct endogenous benchmark against which G‑protein‑vs‑arrestin pathway preferences can be calibrated [4].

Application

Selection Property

Validation Focus

κ1b-selective KOR pharmacology

κ1b-preferring reference agonist

κ1b/κ1a binding selectivity in radioligand assays

KOR trafficking & resensitization models

Recycling-competent KOR agonist

Post‑endocytic sorting and surface recovery kinetics

KOR tolerance & down‑regulation models

Sustained receptor down‑regulation induction

Receptor loss after prolonged exposure (vs α‑neoendorphin)

β‑arrestin biased signaling profiling

Distinct arrestin recruitment profile

KOR/DOR potency inversion in PRESTO‑Tango assays

• [1] Clark JA, Liu L, Price M, Hersh B, Edelson M, Pasternak GW. Kappa opiate receptor multiplicity: evidence for two U50,488-sensitive kappa 1 subtypes and a novel kappa 3 subtype. J Pharmacol Exp Ther. 1989;251(2):461-468. View Source
• [2] Kunselman JM, Gupta A, Gomes I, Devi LA, Puthenveedu MA. Compartment-specific opioid receptor signaling is selectively modulated by different dynorphin peptides. eLife. 2021;10:e64399. View Source
• [3] Chen Y, Chen C, Liu-Chen LY. Dynorphin peptides differentially regulate the human κ opioid receptor. Life Sci. 2007;80(15):1439-1448. View Source
• [4] Gomes I, Sierra S, Lueptow LM, Gupta A, Gouty S, Margolis EB, Cox BM, Devi LA. Biased signaling by endogenous opioid peptides. Nature Communications. 2020;11:Article 3323. View Source